REACTION_CXSMILES
|
C[Si](C)(C)[C:3]#[C:4][C:5]([O:12][CH2:13][CH3:14])([O:9][CH2:10][CH3:11])[O:6][CH2:7][CH3:8].C([O-])([O-])=O.[K+].[K+]>CO.CCCCC>[CH2:13]([O:12][C:5]([O:6][CH2:7][CH3:8])([O:9][CH2:10][CH3:11])[C:4]#[CH:3])[CH3:14] |f:1.2.3|
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Name
|
|
Quantity
|
25 g
|
Type
|
reactant
|
Smiles
|
C[Si](C#CC(OCC)(OCC)OCC)(C)C
|
Name
|
|
Quantity
|
14 g
|
Type
|
reactant
|
Smiles
|
C(=O)([O-])[O-].[K+].[K+]
|
Name
|
|
Quantity
|
400 mL
|
Type
|
solvent
|
Smiles
|
CO
|
Name
|
|
Quantity
|
500 mL
|
Type
|
solvent
|
Smiles
|
CCCCC
|
Control Type
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UNSPECIFIED
|
Setpoint
|
23 °C
|
Type
|
CUSTOM
|
Details
|
The reaction was stirred at 23° C
|
Rate
|
UNSPECIFIED
|
RPM
|
0
|
Conditions are dynamic
|
1
|
Details
|
See reaction.notes.procedure_details.
|
Type
|
CUSTOM
|
Details
|
The pentane layer was separated
|
Type
|
EXTRACTION
|
Details
|
the MeOH layer was extracted with pentane (2×250 mL)
|
Type
|
WASH
|
Details
|
The combined pentane layers were washed with water (200 mL)
|
Type
|
DRY_WITH_MATERIAL
|
Details
|
dried over MgSO4
|
Type
|
CONCENTRATION
|
Details
|
concentrated
|
Type
|
CUSTOM
|
Details
|
(at 220 torr on rotary evaporator)
|
Type
|
FILTRATION
|
Details
|
The crude product was filtered through a silica gel plug
|
Type
|
CONCENTRATION
|
Details
|
The filtrate was then concentrated
|
Type
|
CUSTOM
|
Details
|
(at 220 torr on rotary evaporator)
|
Reaction Time |
15 h |
Name
|
|
Type
|
product
|
Smiles
|
C(C)OC(C#C)(OCC)OCC
|
Type | Value | Analysis |
---|---|---|
AMOUNT: MASS | 13.25 g | |
YIELD: CALCULATEDPERCENTYIELD | 75.4% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |